Cas no 2092728-34-0 (5-bromo-2-chloro-4-methoxybenzene-1-sulfonam ide)

• Product Name: 5-bromo-2-chloro-4-methoxybenzene-1-sulfonam ide
• CAS No: 2092728-34-0
• MF: C₇H₇BrClNO₃S
• MW: 300.557379007339
• CID: 6136576
• PubChem ID: 131395827
• Update Time: 2025-10-28

5-bromo-2-chloro-4-methoxybenzene-1-sulfonam ide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-methoxybenzene-1-sulfonam ide
• Benzenesulfonamide, 5-bromo-2-chloro-4-methoxy-
• 2092728-34-0
• 5-Bromo-2-chloro-4-methoxybenzenesulfonamide
• 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide
• EN300-27145603

• Inchi： 1S/C7H7BrClNO3S/c1-13-6-3-5(9)7(2-4(6)8)14(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： DGXQRWYPWZNORI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Br)=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 298.90185g/mol
• Monoisotopic Mass: 298.90185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.762±0.06 g/cm3(Predicted)
• Boiling Point: 427.6±55.0 °C(Predicted)
• pka: 9.57±0.60(Predicted)

Additional information on 5-bromo-2-chloro-4-methoxybenzene-1-sulfonam ide

5-Bromo-2-Chloro-4-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide (CAS No. 2092728-34-0) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted benzene ring containing bromine, chlorine, and methoxy substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. The sulfonamide group is known to enhance bioavailability and stability, while the halogen substituents (bromine and chlorine) contribute to the molecule's lipophilicity and selectivity.

The synthesis of 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Advanced methodologies, such as Suzuki coupling and nucleophilic substitution reactions, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also align with green chemistry principles by minimizing waste and optimizing resource usage.

In terms of applications, 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Additionally, its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices, has been explored in recent studies.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological systems. These findings have paved the way for more targeted applications in drug design and materials engineering.

The environmental impact of 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide has also been a topic of interest among researchers. Studies on its degradation pathways under various environmental conditions suggest that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. However, further research is needed to fully assess its long-term effects on aquatic and terrestrial organisms.

In conclusion, 5-bromo-2-chloro-4-methoxybenzene-1-sulfonamide (CAS No. 2092728-34-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.